Benzamidine, 5-amino-2-(octyloxy)-, dihydrochloride
Overview
Description
Benzamidine, 5-amino-2-(octyloxy)-, dihydrochloride is a bioactive chemical.
Scientific Research Applications
Anti-inflammatory and Antimicrobial Applications
- Inhibition of Pro-Inflammatory Cytokines : Benzamidine derivatives have shown potential in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6, indicating their use in anti-inflammatory therapies (Guirado et al., 2013).
- Antimicrobial Activity : New benzamide compounds isolated from endophytic Streptomyces have demonstrated antimicrobial activities, suggesting their potential in treating infections (Yang et al., 2015).
Pharmacological Research
- Synthesis of Serotonin Receptor Antagonists : Benzamidine derivatives have been synthesized and evaluated as potent serotonin-3 (5-HT3) receptor antagonists, useful in understanding and potentially treating disorders related to serotonin imbalance (Kuroita et al., 1996).
- Development of Anti-Inflammatory and Analgesic Agents : Novel benzamidine derivatives have been synthesized and shown to have both analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).
Chemical Synthesis and Material Science
- Synthesis of Novel Compounds : Benzamidine has been utilized in the synthesis of various novel compounds, such as benzoxazoles and pyrimidines, which could have diverse applications in material science and chemistry (Sambaiah & Reddy, 1990).
- Development of Nanocomposites : A novel benzamidine structure was incorporated into nanocomposites, enhancing their thermal properties and potential applications in materials science (Cao et al., 2009).
Other Applications
- Synthesis of Pyrazolo[3,4-d]pyrimidine Derivatives : Benzamidine hydrochloride was used in synthesizing pyrazolo[3,4-d]pyrimidine derivatives, which showed significant antibacterial activity (Rostamizadeh et al., 2013).
- Herbicidal Activity : Benzamidine derivatives have been explored for their herbicidal activity, showing potential as agricultural chemicals (Liao Yong-Hong, 2009).
properties
CAS RN |
13736-88-4 |
|---|---|
Product Name |
Benzamidine, 5-amino-2-(octyloxy)-, dihydrochloride |
Molecular Formula |
C15H27Cl2N3O |
Molecular Weight |
336.3 g/mol |
IUPAC Name |
5-amino-2-octoxybenzenecarboximidamide;dihydrochloride |
InChI |
InChI=1S/C15H25N3O.2ClH/c1-2-3-4-5-6-7-10-19-14-9-8-12(16)11-13(14)15(17)18;;/h8-9,11H,2-7,10,16H2,1H3,(H3,17,18);2*1H |
InChI Key |
BXWUSPXJDMVDES-UHFFFAOYSA-N |
SMILES |
CCCCCCCCOC1=C(C=C(C=C1)N)C(=N)N.Cl.Cl |
Canonical SMILES |
CCCCCCCCOC1=C(C=C(C=C1)N)C(=N)N.Cl.Cl |
Appearance |
Solid powder |
Other CAS RN |
13736-88-4 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Benzamidine, 5-amino-2-(octyloxy)-, dihydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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